Cas no 525598-48-5 (Isoquinoline, 1-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Isoquinoline, 1-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 525598-48-5
• MF: C₁₉H₁₉N
• MW: 261.360864877701
• CID: 1578062
• PubChem ID: 23547373
• Update Time: 2025-04-21

Isoquinoline, 1-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-[4-(1,1-dimethylethyl)phenyl]-
• 1-(4-tert-butylphenyl)isoquinoline
• 1-(4-(tert-Butyl)phenyl)isoquinoline
• 525598-48-5
• DTXSID30634897
• SCHEMBL1906154

• Inchi： 1S/C19H19N/c1-19(2,3)16-10-8-15(9-11-16)18-17-7-5-4-6-14(17)12-13-20-18/h4-13H,1-3H3
• InChI Key： XJQOMQRTOSFGFE-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 261.15187
• Monoisotopic Mass: 261.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89